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For Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive guide to the Nitroso-PSAP (2-Nitroso-5-(N-propyl-
N-sulfopropylamino)phenol) assay for the quantitative determination of iron in biological
samples. It includes the principle of the assay, a detailed experimental protocol, and
information on data interpretation.

Principle of the Assay

The Nitroso-PSAP iron assay is a direct colorimetric method for the quantification of iron in
various biological samples that often does not require sample deproteinization.[1][2] The
fundamental principle involves the dissociation of iron from its transport proteins, such as
transferrin, in a weakly acidic buffer containing a denaturing agent.[1][2] The released ferric iron
(Fes*) is then reduced to ferrous iron (Fe2*).[3][4][5][6] Subsequently, the ferrous iron reacts
with the chromogenic agent Nitroso-PSAP to form a stable, water-soluble blue-green chelate
complex.[1][2][5][7][8][9][10] The intensity of the colored complex is directly proportional to the
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total iron concentration in the sample and is measured spectrophotometrically at approximately
750 nm.[1][2][7]

Logical Relationship of the Assay Principle
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Preparation
Sample Preparation Reagent Preparation
(Serum, Plasma, Lysates etc.) (Bring to Room Temperature)
Kﬁy Procii}u{
Add 15 pL of Blank, Calibrator,
and Samples to Wells

'

Add 160 pL of Buffer A

Incubate for 10 min
at Room Temperature

(Add 75 pL of Working ReagenD

Incubate for 5 min
at Room Temperature
(Read Absorbance at 750 nm)

Data Alnalysis
y

(Calculate Iron Concentratior)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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